N'-(furan-2-ylmethyl)(dodecylsulfanyl)methanimidamide hydrobromide
Description
N-(furan-2-ylmethyl)(dodecylsulfanyl)methanimidamide hydrobromide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is often synthesized in the laboratory using a specific method, and has been found to have a range of biochemical and physiological effects. In
Scientific Research Applications
Conversion of Biomass to Furan Derivatives
Research has highlighted the conversion of plant biomass into furan derivatives like 5-hydroxymethylfurfural (HMF) and furfural, showcasing their potential as sustainable alternatives to non-renewable hydrocarbon sources. Furan derivatives serve as platform chemicals for producing a variety of monomers, polymers, fuels, and functional materials due to their versatility and reactivity (Chernyshev et al., 2017).
Biocatalytic Valorization of Furans
The biocatalytic valorization of furans, including the transformation of furfural and HMF into more complex chemicals, is a growing research area. Biocatalysis offers an eco-friendly and selective approach to modifying furans, potentially leading to novel compounds with specialized applications in various fields, including pharmaceuticals and green chemistry (Domínguez de María & Guajardo, 2017).
Furan Derivatives in Drug Design
Furan rings, as found in N'-(furan-2-ylmethyl)(dodecylsulfanyl)methanimidamide hydrobromide, are integral components of many bioactive molecules in medicinal chemistry. Their incorporation into drugs can significantly impact pharmacological properties, enhancing activity or specificity. Research has documented the role of furan and thiophene rings in the structure-activity relationships of nucleobases, nucleosides, and their analogs, underscoring their importance in the development of antiviral, antitumor, and other therapeutic agents (Ostrowski, 2022).
Environmental and Health Implications
While furan derivatives hold promise for various applications, their environmental and health impacts are complex. Some studies have explored the beneficial effects of furan fatty acids, indicating potential anti-oxidant and anti-inflammatory properties. However, the overall health implications of furan derivatives, including their metabolic products, require careful consideration and further research to fully understand their effects and ensure safety (Xu et al., 2017).
properties
IUPAC Name |
dodecyl N'-(furan-2-ylmethyl)carbamimidothioate;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32N2OS.BrH/c1-2-3-4-5-6-7-8-9-10-11-15-22-18(19)20-16-17-13-12-14-21-17;/h12-14H,2-11,15-16H2,1H3,(H2,19,20);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCFPYCBHKAUJMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCSC(=NCC1=CC=CO1)N.Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H33BrN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Prop-2-enyl-4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepane-1-carboxamide](/img/structure/B2780593.png)
![N-(5-chloro-2-methoxyphenyl)-2-[3-oxo-6-(phenylthio)[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]acetamide](/img/structure/B2780598.png)
![N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-methyloxalamide](/img/structure/B2780604.png)
![1,3,6-trimethyl-5-((2-morpholino-2-oxoethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2780609.png)
